Cas no 88010-06-4 (2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)-)

88010-06-4 structure
Product name:2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)-
2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)-
- ethyl (Z)-3-acetamido-4-methylpent-2-enoate
- 88010-06-4
- SCHEMBL13713077
-
- Inchi: InChI=1S/C10H17NO3/c1-5-14-10(13)6-9(7(2)3)11-8(4)12/h6-7H,5H2,1-4H3,(H,11,12)/b9-6-
- InChI Key: LBLVQRHEYRLTKF-TWGQIWQCSA-N
- SMILES: CCOC(=O)C=C(C(C)C)NC(=O)C
Computed Properties
- Exact Mass: 199.12084340g/mol
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4Ų
- XLogP3: 1.6
2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)- Related Literature
-
Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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